Cas no 1797952-21-6 (N-(2-methylphenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide)

• Product Name: N-(2-methylphenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide
• CAS No: 1797952-21-6
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5374890
• Update Time: 2025-08-02

N-(2-methylphenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-4-(6-methylpyridazin-3-yl)oxypiperidine-1-carboxamide
• N-(2-methylphenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide

• Inchi： 1S/C18H22N4O2/c1-13-5-3-4-6-16(13)19-18(23)22-11-9-15(10-12-22)24-17-8-7-14(2)20-21-17/h3-8,15H,9-12H2,1-2H3,(H,19,23)
• InChI Key： NRIRZBPVJGCXJQ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2C)=O)CCC(OC2=NN=C(C)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2-methylphenyl)-4-[(6-methylpyridazin-3-yl)oxy]piperidine-1-carboxamide

N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide: A Comprehensive Overview

N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide, with the CAS number 1797952-21-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive research and development.

The molecular structure of N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide consists of a piperidine ring linked to a substituted phenyl and pyridazine moiety. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its pharmacological activities. The piperidine ring, a common scaffold in many bioactive molecules, contributes to the compound's ability to interact with various biological targets. The 2-methylphenyl group and the 6-methylpyridazin-3-yl group further enhance its lipophilicity and metabolic stability, which are essential for drug-like properties.

Recent studies have highlighted the potential of N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, making it a potential candidate for the treatment of depression and anxiety disorders. Additionally, its ability to modulate dopamine receptors suggests potential applications in Parkinson's disease and other movement disorders.

In addition to its neurological effects, N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and shows good bioavailability. Its lipophilic nature allows it to cross the blood-brain barrier efficiently, which is crucial for its central nervous system (CNS) effects. Furthermore, it has a moderate half-life, allowing for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide in various indications. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale Phase II and III trials to further validate its therapeutic potential.

The development of N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide also highlights the importance of structure-based drug design in modern medicinal chemistry. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in optimizing the compound's structure to enhance its binding affinity to target proteins. These approaches have not only improved the compound's potency but also reduced off-target effects, thereby increasing its safety profile.

In conclusion, N-(2-Methylphenyl)-4-[(6-Methylpyridazin-3-yl)Oxy]Piperidine-1-Carboxamide (CAS 1797952-21-6) represents a promising candidate in the field of medicinal chemistry with potential applications in neurological disorders, inflammatory diseases, and other therapeutic areas. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic benefits, positioning it as a valuable addition to the pharmaceutical arsenal.